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Compound of Interest

Compound Name: 1-(3-Ethynylphenyl)ethanone

Cat. No.: B148647

Disclaimer: This document is intended for informational purposes only and should not be
substituted for a comprehensive risk assessment conducted by qualified professionals. Always
consult the official Safety Data Sheet (SDS) provided by the manufacturer and adhere to all
applicable local, state, and federal regulations regarding the handling and storage of chemical
substances.

Introduction

1-(3-Ethynylphenyl)ethanone, also known as 3-acetylphenylacetylene, is an organic
compound with the chemical formula C10HsO. It is a ketone and a terminal alkyne, making it a
versatile building block in organic synthesis, particularly in the development of pharmaceutical
agents and advanced materials. Its reactive ethynyl group allows for a variety of chemical
transformations, including coupling reactions, cycloadditions, and polymerizations. This guide
provides a comprehensive overview of the safety, handling, and storage protocols for 1-(3-
Ethynylphenyl)ethanone to ensure its safe use in a laboratory setting.

Hazard Identification and Classification

A thorough understanding of the potential hazards associated with 1-(3-
Ethynylphenyl)ethanone is the first step in ensuring laboratory safety.

GHS Classification
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While a universally harmonized GHS classification is not always available, typical
classifications for compounds with similar functional groups include:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.

Skin Corrosion/Irritation (Category 2): Causes skin irritation.

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation.

Pictograms

The "Exclamation Mark" pictogram is used for substances that may cause less severe health
effects, such as skin and eye irritation, or acute toxicity.[1][2][3]

Caption: Exclamation Mark Pictogram.

Hazard and Precautionary Statements

Based on the probable GHS classification, the following hazard (H) and precautionary (P)
statements are relevant:

e H302: Harmful if swallowed.

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.

e P271: Use only outdoors or in a well-ventilated area.
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e P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.
e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

» P330: Rinse mouth.

o P332+P313: If skin irritation occurs: Get medical advice/attention.

o P337+P313: If eye irritation persists: Get medical advice/attention.

o P362: Take off contaminated clothing and wash before reuse.

o P403+P233: Store in a well-ventilated place. Keep container tightly closed.
e P405: Store locked up.

e P501: Dispose of contents/container in accordance with local/regional/national/international
regulations.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-(3-Ethynylphenyl)ethanone is
provided in the table below. This information is crucial for understanding its behavior under
various experimental conditions.
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Property Value
Chemical Formula C10HsO
Molecular Weight 144.17 g/mol
Appearance Light yellow to yellow solid or liquid
Melting Point 43-47 °C
Boiling Point 115-117 °C at 2 mmHg
Density 1.08 g/cm3
Soluble in common organic solvents such as
Solubility dichloromethane, ethyl acetate, and acetone.

Insoluble in water.

Vapor Pressure

Not available

Flash Point

>110 °C

Handling and Personal Protective Equipment (PPE)

Safe handling practices are paramount to minimize exposure and prevent accidents.

Engineering Controls

» Work with 1-(3-Ethynylphenyl)ethanone should be conducted in a well-ventilated

laboratory, preferably within a chemical fume hood, especially when heating or manipulating

the substance in a way that could generate aerosols or vapors.

e An eyewash station and a safety shower must be readily accessible in the immediate work

area.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 1-(3-Ethynylphenyl)ethanone:

e Eye and Face Protection: Chemical safety goggles or a face shield are required to protect

against splashes.
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¢ Skin Protection:

o Gloves: Chemically resistant gloves (e.g., nitrile, neoprene) should be worn. Inspect
gloves for any signs of degradation or puncture before use.

o Lab Coat: A flame-resistant lab coat should be worn to protect personal clothing.

o Respiratory Protection: If working outside a fume hood or if there is a risk of inhalation, a
NIOSH-approved respirator with an organic vapor cartridge is recommended.

Handling 1-(3-Ethynylphenyl)ethanone
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Caption: Recommended workflow for handling 1-(3-Ethynylphenyl)ethanone.

Storage Requirements
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Proper storage is essential to maintain the integrity of 1-(3-Ethynylphenyl)ethanone and to

prevent hazardous situations.

General Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.

Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong
bases. The ethynyl group can be reactive, and contact with incompatible materials could lead
to vigorous reactions.

Temperature: Store at room temperature or as recommended by the manufacturer. Avoid
exposure to direct sunlight and heat sources.

Inert Atmosphere: For long-term storage, particularly for high-purity material, storing under
an inert atmosphere (e.g., argon or nitrogen) can prevent degradation.

Accidental Release Measures

In the event of a spill or release, follow these procedures:

Evacuate: Immediately evacuate the area of all non-essential personnel.
Ventilate: Ensure adequate ventilation.

Containment: For small spills, absorb the material with an inert absorbent material (e.qg.,
vermiculite, sand, or earth). Do not use combustible materials such as sawdust.

Collection: Carefully collect the absorbed material into a suitable, labeled container for
disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by
washing with soap and water.

PPE: Wear appropriate PPE, including respiratory protection, during the entire cleanup
process.
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Caption: Step-by-step spill response protocol.
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First-Aid Measures

Immediate and appropriate first-aid is crucial in case of exposure.

 Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Call a poison
control center or seek immediate medical attention.

o Skin Contact: Remove contaminated clothing immediately. Wash the affected area with
plenty of soap and water for at least 15 minutes. Seek medical attention if irritation develops
or persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.

« Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical attention.

Experimental Protocols
Protocol for Weighing and Dispensing

e Preparation: Ensure the chemical fume hood is operational and the work area is clean and
free of clutter. Assemble all necessary equipment (spatula, weighing paper/boat, container).

» PPE: Don all required PPE as outlined in Section 4.2.
e Weighing:

o If the compound is a solid, carefully transfer the desired amount from the storage
container to a tared weighing boat or paper on an analytical balance inside the fume hood.

o If the compound is a liquid (melted), use a calibrated pipette or syringe to transfer the
desired volume.

o Transfer: Promptly transfer the weighed compound to the reaction vessel.
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e Cleanup: Clean any residual material from the balance and work surface. Dispose of
contaminated weighing paper/boats and pipette tips in the appropriate chemical waste
container.

o Storage: Securely close the storage container and return it to its designated storage location.

Protocol for a Typical Suzuki Coupling Reaction

This protocol is provided as an example of a common synthetic transformation involving 1-(3-
Ethynylphenyl)ethanone.

e Reaction Setup:

o To a flame-dried round-bottom flask equipped with a magnetic stir bar, add 1-(3-
Ethynylphenyl)ethanone (1.0 eq), an aryl boronic acid (1.2 eq), and a palladium catalyst
such as Pd(PPhs)a (0.05 eq).

o Add a suitable base, such as K2COs (2.0 eq).

e Solvent Addition: Add a degassed solvent system, such as a mixture of toluene and water
(e.g., 4:1 viv).

» Degassing: Purge the reaction mixture with an inert gas (argon or nitrogen) for 15-20
minutes.

» Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and monitor
the reaction progress by a suitable analytical technique (e.g., TLC or LC-MS).

o Workup:
o Upon completion, cool the reaction mixture to room temperature.

o Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and
brine.

o Dry the organic layer over anhydrous Naz2SOa4, filter, and concentrate under reduced
pressure.
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« Purification: Purify the crude product by a suitable method, such as column chromatography
on silica gel.

Conclusion

1-(3-Ethynylphenyl)ethanone is a valuable reagent in chemical synthesis. Its safe use is
contingent upon a thorough understanding of its potential hazards and the strict implementation
of appropriate safety protocols. This guide provides a framework for the safe handling, storage,
and use of this compound. Researchers, scientists, and drug development professionals must
always prioritize safety by adhering to these guidelines and consulting the manufacturer's SDS
for the most current and comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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